Cas no 2331260-12-7 (9-Benzyl-3,9-diaza-bicyclo[4.2.1]nonane dihydrochloride)

• Product Name: 9-Benzyl-3,9-diaza-bicyclo[4.2.1]nonane dihydrochloride
• CAS No: 2331260-12-7
• MF: C₁₄H₂₁ClN₂
• MW: 252.782942533493
• MDL: MFCD31693677
• CID: 4778363
• Update Time: 2026-02-27

9-Benzyl-3,9-diaza-bicyclo[4.2.1]nonane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-Benzyl-3,9-diaza-bicyclo[4.2.1]nonane dihydrochloride

• MDL： MFCD31693677
• Inchi： 1S/C14H20N2.ClH/c1-2-4-12(5-3-1)11-16-13-6-7-14(16)10-15-9-8-13;/h1-5,13-15H,6-11H2;1H
• InChI Key： CVBAMSVOEMIKDZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1C2CNCCC1CC2.Cl

Additional information on 9-Benzyl-3,9-diaza-bicyclo[4.2.1]nonane dihydrochloride

9-Benzyl-3,9-diaza-bicyclo[4.2.1]nonane dihydrochloride: A Comprehensive Overview

The compound 9-Benzyl-3,9-diaza-bicyclo[4.2.1]nonane dihydrochloride, identified by the CAS number 2331260-12-7, is a fascinating molecule with significant implications in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their unique structural properties and diverse applications in drug design and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques have not only improved the yield but also enhanced the purity of the compound, making it more viable for large-scale production and research purposes.

The structural uniqueness of 9-Benzyl-3,9-diaza-bicyclo[4.2.1]nonane dihydrochloride lies in its bicyclic framework, which consists of a bicyclo[4.2.1]nonane system with two nitrogen atoms at positions 3 and 9, respectively. The benzyl group attached at position 9 further enhances its chemical reactivity and biological activity.

In terms of applications, this compound has shown promising potential in the field of pharmacology, particularly as a lead compound for drug development targeting various therapeutic areas such as central nervous system disorders and cancer therapy. Recent studies have highlighted its ability to modulate key cellular pathways involved in neurodegenerative diseases, making it a subject of intense research interest.

Moreover, the compound's dihydrochloride salt form is particularly advantageous for pharmaceutical applications due to its improved solubility and stability compared to other salt forms or free base versions.

From a materials science perspective, the rigid bicyclic structure of this compound makes it an attractive candidate for use in advanced materials such as high-performance polymers and self-healing materials. Its ability to form stable macrocycles under certain conditions has opened new avenues for its application in supramolecular chemistry.

Recent collaborative research efforts between academic institutions and pharmaceutical companies have further elucidated the mechanism of action of this compound at molecular levels, providing deeper insights into its potential therapeutic applications.

In conclusion, 9-Benzyl-3,9-diaza-bicyclo[4.2.1]nonane dihydrochloride (CAS No: 2331260-12-7) stands out as a versatile molecule with immense potential across multiple disciplines within chemistry and pharmacology.